Cas no 1890510-99-2 (3-(2-chloroquinolin-3-yl)-2,2-dimethylpropan-1-amine)
3-(2-chloroquinolin-3-yl)-2,2-dimethylpropan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 3-(2-chloroquinolin-3-yl)-2,2-dimethylpropan-1-amine
- EN300-1993588
- 1890510-99-2
-
- Inchi: 1S/C14H17ClN2/c1-14(2,9-16)8-11-7-10-5-3-4-6-12(10)17-13(11)15/h3-7H,8-9,16H2,1-2H3
- InChI Key: CWTABHOKMSWDLK-UHFFFAOYSA-N
- SMILES: ClC1C(=CC2C=CC=CC=2N=1)CC(C)(C)CN
Computed Properties
- Exact Mass: 248.1080262g/mol
- Monoisotopic Mass: 248.1080262g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 255
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 38.9Ų
3-(2-chloroquinolin-3-yl)-2,2-dimethylpropan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1993588-0.05g |
3-(2-chloroquinolin-3-yl)-2,2-dimethylpropan-1-amine |
1890510-99-2 | 0.05g |
$1068.0 | 2023-09-16 | ||
| Enamine | EN300-1993588-0.1g |
3-(2-chloroquinolin-3-yl)-2,2-dimethylpropan-1-amine |
1890510-99-2 | 0.1g |
$1119.0 | 2023-09-16 | ||
| Enamine | EN300-1993588-0.25g |
3-(2-chloroquinolin-3-yl)-2,2-dimethylpropan-1-amine |
1890510-99-2 | 0.25g |
$1170.0 | 2023-09-16 | ||
| Enamine | EN300-1993588-0.5g |
3-(2-chloroquinolin-3-yl)-2,2-dimethylpropan-1-amine |
1890510-99-2 | 0.5g |
$1221.0 | 2023-09-16 | ||
| Enamine | EN300-1993588-1.0g |
3-(2-chloroquinolin-3-yl)-2,2-dimethylpropan-1-amine |
1890510-99-2 | 1g |
$1272.0 | 2023-05-31 | ||
| Enamine | EN300-1993588-2.5g |
3-(2-chloroquinolin-3-yl)-2,2-dimethylpropan-1-amine |
1890510-99-2 | 2.5g |
$2492.0 | 2023-09-16 | ||
| Enamine | EN300-1993588-5.0g |
3-(2-chloroquinolin-3-yl)-2,2-dimethylpropan-1-amine |
1890510-99-2 | 5g |
$3687.0 | 2023-05-31 | ||
| Enamine | EN300-1993588-10.0g |
3-(2-chloroquinolin-3-yl)-2,2-dimethylpropan-1-amine |
1890510-99-2 | 10g |
$5467.0 | 2023-05-31 | ||
| Enamine | EN300-1993588-1g |
3-(2-chloroquinolin-3-yl)-2,2-dimethylpropan-1-amine |
1890510-99-2 | 1g |
$1272.0 | 2023-09-16 | ||
| Enamine | EN300-1993588-5g |
3-(2-chloroquinolin-3-yl)-2,2-dimethylpropan-1-amine |
1890510-99-2 | 5g |
$3687.0 | 2023-09-16 |
3-(2-chloroquinolin-3-yl)-2,2-dimethylpropan-1-amine Related Literature
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
Additional information on 3-(2-chloroquinolin-3-yl)-2,2-dimethylpropan-1-amine
3-(2-Chloroquinolin-3-yl)-2,2-dimethylpropan-1-amine: A Comprehensive Overview
3-(2-Chloroquinolin-3-yl)-2,2-dimethylpropan-1-amine (CAS No. 1890510-99-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of substituted quinolines, which are known for their diverse biological activities, including antimalarial, antibacterial, and anticancer properties.
The chemical structure of 3-(2-chloroquinolin-3-yl)-2,2-dimethylpropan-1-amine consists of a quinoline ring with a chloro substituent at the 2-position and a 2,2-dimethylpropan-1-amine moiety attached to the 3-position. The presence of these functional groups imparts specific physicochemical properties that are crucial for its biological activity. The quinoline ring is a well-known pharmacophore in drug discovery, and the addition of the chloro and dimethylpropanamine groups enhances its lipophilicity and solubility, making it an attractive candidate for further pharmaceutical development.
Recent studies have highlighted the potential of 3-(2-chloroquinolin-3-yl)-2,2-dimethylpropan-1-amine in various therapeutic areas. One notable area of research is its antimalarial activity. Malaria remains a significant global health burden, and the development of new antimalarial drugs is essential to combat drug-resistant strains. In vitro studies have shown that 3-(2-chloroquinolin-3-yl)-2,2-dimethylpropan-1-amine exhibits potent antimalarial activity against both chloroquine-sensitive and chloroquine-resistant strains of Plasmodium falciparum. The mechanism of action is believed to involve the disruption of parasite metabolism and the inhibition of hemozoin formation.
Beyond its antimalarial properties, 3-(2-chloroquinolin-3-yl)-2,2-dimethylpropan-1-amine has also shown promise in cancer research. Preclinical studies have demonstrated its ability to inhibit the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The compound appears to exert its anticancer effects through multiple mechanisms, such as inducing apoptosis, inhibiting cell proliferation, and disrupting angiogenesis. These findings suggest that 3-(2-chloroquinolin-3-yl)-2,2-dimethylpropan-1-amine could be a valuable lead compound for the development of novel anticancer agents.
In addition to its therapeutic potential, the synthesis and characterization of 3-(2-chloroquinolin-3-yl)-2,2-dimethylpropan-1-amine have been extensively studied. The compound can be synthesized through a multi-step process involving the condensation of 3-aminoquinoline with 1-bromo-1-methylethyl chloride followed by reductive amination with formaldehyde. The purity and structural integrity of the final product are typically confirmed using techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography.
The pharmacokinetic properties of 3-(2-chloroquinolin-3-yl)-2,2-dimethylpropan-1-amine have also been investigated to assess its suitability for in vivo applications. Studies have shown that it exhibits favorable pharmacokinetic profiles, including good oral bioavailability and a reasonable half-life in animal models. These properties are essential for ensuring that the compound can effectively reach its target sites in the body and maintain therapeutic concentrations over an extended period.
To further explore the potential applications of 3-(2-chloroquinolin-3-yl)-2,2-dimethylpropan-1-amine, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of the compound in human subjects with various diseases. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses with minimal side effects. However, more extensive studies are needed to fully understand its long-term safety profile and therapeutic benefits.
In conclusion, 3-(2-chloroquinolin-3-yl)-2,2-dimethylpropan-1-amine (CAS No. 1890510-99-2) represents a promising candidate for drug development due to its unique chemical structure and diverse biological activities. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic applications. As more data becomes available from clinical trials, it is hoped that this compound will contribute significantly to advancing treatments for malaria and cancer.
1890510-99-2 (3-(2-chloroquinolin-3-yl)-2,2-dimethylpropan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)